Cas no 2680743-35-3 (tert-butyl N-(5-bromo-3-ethylpyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-3-ethylpyridin-2-yl)carbamate
• CAS No: 2680743-35-3
• MF: C₁₂H₁₇BrN₂O₂
• MW: 301.179582357407
• CID: 5634497
• PubChem ID: 165928256
• Update Time: 2025-10-25

tert-butyl N-(5-bromo-3-ethylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-3-ethylpyridin-2-yl)carbamate
• 2680743-35-3
• EN300-28290370

• Inchi： 1S/C12H17BrN2O2/c1-5-8-6-9(13)7-14-10(8)15-11(16)17-12(2,3)4/h6-7H,5H2,1-4H3,(H,14,15,16)
• InChI Key： RPYSAMFHGBLTLG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.04734g/mol
• Monoisotopic Mass: 300.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(5-bromo-3-ethylpyridin-2-yl)carbamate

Comprehensive Guide to tert-butyl N-(5-bromo-3-ethylpyridin-2-yl)carbamate (CAS No. 2680743-35-3): Properties, Applications, and Market Insights

The chemical compound tert-butyl N-(5-bromo-3-ethylpyridin-2-yl)carbamate (CAS No. 2680743-35-3) is a specialized pyridine derivative with significant relevance in pharmaceutical and agrochemical research. This carbamate-protected pyridine scaffold has garnered attention due to its versatile applications in drug discovery and material science. As researchers increasingly explore heterocyclic compounds for novel therapeutic agents, understanding this molecule's properties and potential becomes crucial for synthetic chemists and formulation scientists.

Structurally, tert-butyl N-(5-bromo-3-ethylpyridin-2-yl)carbamate features three distinctive functional groups: a tert-butyl carbamate protecting group, a bromine substituent at the 5-position, and an ethyl group at the 3-position of the pyridine ring. This unique combination creates multiple reactive sites for further chemical modifications, making it valuable for constructing complex molecular architectures. The bromo-substituted pyridine moiety particularly enables various cross-coupling reactions, which are fundamental in modern medicinal chemistry.

In pharmaceutical applications, CAS 2680743-35-3 serves as a key intermediate for developing kinase inhibitors and receptor modulators. Recent studies highlight its utility in creating compounds targeting inflammatory diseases and metabolic disorders. The carbamate protection strategy enhances the molecule's stability during synthetic processes while allowing selective deprotection when needed. This characteristic aligns with current trends in prodrug design and targeted drug delivery systems, addressing common questions about improving drug bioavailability and reducing side effects.

The agrochemical sector utilizes 5-bromo-3-ethylpyridin-2-amine derivatives like this compound for developing novel crop protection agents. Its structural features contribute to the creation of pesticides with improved selectivity and environmental profiles. As sustainable agriculture gains global attention, researchers are investigating how such halogenated pyridines can help develop next-generation pest control solutions with reduced ecological impact.

From a synthetic chemistry perspective, tert-butyl N-(5-bromo-3-ethylpyridin-2-yl)carbamate demonstrates excellent compatibility with palladium-catalyzed reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations enable efficient construction of biaryl systems and nitrogen-containing heterocycles, addressing frequent queries about modular synthesis approaches in medicinal chemistry. The compound's crystalline nature also facilitates purification processes, an important consideration for process chemists scaling up production.

Market analysis indicates growing demand for bromopyridine intermediates like CAS 2680743-35-3, particularly in Asia-Pacific pharmaceutical hubs. Manufacturers are optimizing synthesis routes to improve yields while maintaining high purity standards. Recent innovations in continuous flow chemistry have shown promise for safer and more efficient production of such functionalized pyridines, responding to industry needs for greener synthetic methodologies.

Quality control of tert-butyl N-(5-bromo-3-ethylpyridin-2-yl)carbamate typically involves HPLC analysis, with emphasis on controlling residual solvents and byproducts. The compound's stability profile suggests proper storage under inert atmosphere at low temperatures, addressing common concerns about chemical degradation during long-term storage. These handling protocols align with current good manufacturing practice (cGMP) requirements for pharmaceutical intermediates.

Emerging research explores the photophysical properties of related bromo-ethyl pyridine derivatives, opening potential applications in organic electronics and luminescent materials. This diversification reflects the compound's versatility beyond traditional medicinal chemistry applications. As material science intersects with drug discovery, such multifunctional building blocks gain additional significance in interdisciplinary research.

Environmental and safety assessments of 2680743-35-3 indicate standard handling precautions for laboratory chemicals. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. These safety considerations respond to increasing industry focus on responsible chemical management and workplace safety standards.

The intellectual property landscape surrounding tert-butyl carbamate-protected pyridines shows active patent filings, particularly in medicinal chemistry applications. Pharmaceutical companies are protecting novel synthetic routes and derivative compounds, indicating the commercial value of this chemical scaffold. This patent activity provides insights into current research directions and potential future applications of this intermediate.

Analytical characterization of tert-butyl N-(5-bromo-3-ethylpyridin-2-yl)carbamate typically includes ¹H NMR, ¹³C NMR, and mass spectrometry data. These techniques confirm molecular structure and purity, addressing quality assurance requirements in research and production settings. Recent advances in analytical chemistry have enabled more precise characterization of such heterocyclic compounds, supporting their use in regulated industries.

Looking forward, the development of new synthetic methodologies using CAS 2680743-35-3 as a building block continues to evolve. Researchers are particularly interested in its potential for creating chiral derivatives and metal complexes with catalytic properties. These directions align with broader trends in asymmetric synthesis and green chemistry, responding to the pharmaceutical industry's need for more efficient and sustainable synthetic routes.

In conclusion, tert-butyl N-(5-bromo-3-ethylpyridin-2-yl)carbamate represents a valuable chemical tool with diverse applications across multiple scientific disciplines. Its combination of protective groups, halogen substituents, and heterocyclic framework makes it particularly useful for modern drug discovery and material science. As research into functionalized pyridines advances, this compound will likely maintain its importance as a versatile intermediate in organic synthesis and pharmaceutical development.